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Compound of Interest

Compound Name: 9-cis,13-cis-Retinol-d5

Cat. No.: B15143849 Get Quote

Essential Safety and Handling Guide for 9-
cis,13-cis-Retinol-d5
This guide provides crucial safety and logistical information for the handling and disposal of 9-
cis,13-cis-Retinol-d5, a deuterated isotopomer of a vitamin A metabolite.[1] Adherence to

these procedures is vital for ensuring the safety of laboratory personnel and the integrity of

research. This compound is intended for research use only and is not for human or veterinary

use.

Hazard Statement: 9-cis,13-cis-Retinol-d5 is considered a moderate hazard.[2] There is

evidence to suspect that this material may reduce fertility.[2] All personal contact, including

inhalation, should be strictly avoided.[2][3]

Personal Protective Equipment (PPE) Requirements
The following table summarizes the necessary personal protective equipment for handling 9-
cis,13-cis-Retinol-d5.
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Body Part PPE Required Specifications

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect for

tears or holes before use.

Dispose of immediately if

contamination is suspected.[4]

Eyes Safety goggles

Must provide a complete seal

around the eyes to protect

from splashes.

Face Face shield

To be worn in addition to safety

goggles, especially when there

is a risk of splashing.

Body Laboratory coat

A full-length, chemical-resistant

lab coat should be worn to

protect the skin.[5]

Respiratory Respirator (if necessary)

Use a respirator with an

appropriate filter if working

outside of a certified chemical

fume hood or if there is a risk

of aerosolization.[3]

Experimental Protocol: Safe Handling and Disposal
1. Engineering Controls:

Always handle 9-cis,13-cis-Retinol-d5 in a well-ventilated area, preferably within a certified

chemical fume hood.[2][3]

Ensure that an eyewash station and safety shower are readily accessible.

2. Personal Protective Equipment (PPE) and Hygiene:

Wear all required PPE as outlined in the table above before handling the compound.
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Avoid eating, drinking, or smoking in the laboratory.[3][6]

Wash hands thoroughly with soap and water after handling the compound and before leaving

the laboratory.[3][6]

3. Handling Procedures:

Allow the container to reach room temperature before opening to avoid condensation.

Carefully open the container to avoid generating dust or aerosols.

For weighing, use a balance inside a chemical fume hood or a ventilated balance enclosure.

If creating solutions, add the solvent to the solid compound slowly to prevent splashing.

Keep containers securely sealed when not in use.[2][3]

4. Storage:

Store 9-cis,13-cis-Retinol-d5 in its original, tightly sealed container.[2]

Keep in a cool, dry, and dark place, such as a refrigerator at 2-8°C, to prevent degradation.

[1]

Store away from incompatible materials and foodstuffs.[2]

5. Spill Management:

In case of a spill, immediately alert personnel in the area.[2][3]

Wearing appropriate PPE, clean up the spill using an absorbent material.

Dampen solid spills with water to prevent dusting before sweeping.[3]

Place all contaminated materials into a sealed container for proper disposal.

6. Disposal Plan:
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Dispose of all waste, including empty containers and contaminated materials, in accordance

with local, state, and federal regulations.[3]

Empty containers may still retain chemical hazards.[2]

If recycling is not an option, puncture the container to prevent reuse and dispose of it in an

authorized landfill.[2][3]

Workflow for Safe Handling and Disposal
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Safe Handling and Disposal Workflow for 9-cis,13-cis-Retinol-d5
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Caption: Workflow for the safe handling and disposal of 9-cis,13-cis-Retinol-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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